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Compound of Interest

Compound Name: AM 92016

Cat. No.: B1664828

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of AM
92016 hydrochloride stock solutions to ensure solution integrity and experimental
reproducibility.

Summary of Quantitative Data

The following table summarizes the key quantitative data for the preparation and storage of AM

92016 hydrochloride solutions.
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Parameter Value Unit Source
Molecular Weight 483.84 g/mol [1112113114]
Purity >97% to =98% % [2][3]I5]
Solubility in DMSO 150 mg/mL [1]
Molar Concentration

310.02 mM [1]
(at 150 mg/mL)
Storage of Pure
Compound (Long- -20 °C [1][5]
term)
Storage of Stock

o -80 °C [1]

Solution in Solvent
Short-term Storage of

2to 8 °C [5]

Pure Compound

Experimental Protocols

Protocol 1: Preparation of a 10 mM AM 92016

Hydrochloride Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AM 92016 hydrochloride
in dimethyl sulfoxide (DMSO).

Materials:

Vortex mixer

AM 92016 hydrochloride powder

Anhydrous/molecular sieve-dried DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance
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» Sonicator (optional, but recommended)[1][2]
o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-warm AM 92016: Allow the vial of AM 92016 hydrochloride powder to equilibrate to room
temperature before opening to prevent condensation.

» Weigh the Compound: On a calibrated analytical balance, carefully weigh out the desired
amount of AM 92016 hydrochloride. For example, to prepare 1 mL of a 10 mM stock
solution, weigh 4.838 mg of the compound.

e Add Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed compound. For a 10 mM solution, if you weighed 4.838 mg, add 1 mL of DMSO.

» Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

e Sonication (Recommended): If the compound does not fully dissolve, sonicate the solution
for 5-10 minutes.[1] Gentle warming to 37°C can also aid in solubilization.[2]

 Aliquot: Once the solution is clear and homogenous, aliquot the stock solution into smaller,
single-use volumes in sterile, amber microcentrifuge tubes. This minimizes freeze-thaw
cycles and protects the compound from light.

o Labeling: Clearly label each aliquot with the compound name, concentration, solvent, date of
preparation, and your initials.

o Storage: Immediately store the aliquots at -80°C for long-term storage.[1]

Protocol 2: Storage of AM 92016 Hydrochloride Stock
Solutions

Proper storage is critical to maintain the stability and activity of AM 92016 hydrochloride stock
solutions.

Materials:
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Prepared aliquots of AM 92016 hydrochloride stock solution
-80°C freezer for long-term storage
-20°C freezer for short-term storage

Light-blocking storage boxes

Procedure:

Long-Term Storage: For long-term preservation of stock solution integrity, store the prepared
aliquots in a light-blocking box at -80°C.[1] When stored under these conditions, the solution
in solvent is stable for up to one year.[1]

Short-Term Storage: For immediate or frequent use, an aliquot can be moved to a -20°C
freezer.

Handling for Use: When ready to use, remove a single aliquot from the freezer and thaw it at
room temperature. Avoid repeated freeze-thaw cycles.

Light Protection: AM 92016 hydrochloride should be protected from light. Store aliquots in
amber vials or in a light-blocking container.

Stability: The compound is stable under the recommended storage conditions.[5] Avoid
exposure to strong oxidizing/reducing agents, and strong acids/alkalis.[5]

Visualizations
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Caption: Workflow for AM 92016 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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